Cas no 53627-81-9 ((4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one)
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- (Z)-5-amino-2-phenyl-4-(2-(m-tolyl)hydrazono)-2,4-dihydro-3H-pyrazol-3-one
- 1H-Pyrazole-4,5-dione, 3-amino-1-phenyl-, 4-[2-(3-methylphenyl)hydrazone]
- 5-amino-4-[(3-methylphenyl)diazenyl]-2-phenyl-1H-pyrazol-3-one
- AKOS001032128
- AKOS024575096
- AKOS034444885
- (Z)-3-amino-1-phenyl-4-(2-(m-tolyl)hydrazono)-1H-pyrazol-5(4H)-one
- Z55332755
- (4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
- F0239-0424
- 53627-81-9
-
- Inchi: 1S/C16H15N5O/c1-11-6-5-7-12(10-11)18-19-14-15(17)20-21(16(14)22)13-8-3-2-4-9-13/h2-10,18H,1H3,(H2,17,20)
- InChI Key: JGXRCQJTLPCTDO-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(=O)C(=NNC2=CC=CC(C)=C2)C(N)=N1
Computed Properties
- Exact Mass: 293.12766012g/mol
- Monoisotopic Mass: 293.12766012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 451.1±38.0 °C(Predicted)
- pka: -1.52±0.40(Predicted)
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0239-0424-2μmol |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-5μmol |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-10μmol |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-20μmol |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-1mg |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-2mg |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-3mg |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-4mg |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-5mg |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0239-0424-10mg |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
53627-81-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
Comprehensive Analysis of (4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 53627-81-9)
The compound (4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one, identified by its CAS No. 53627-81-9, is a specialized organic molecule with a unique structural framework. This pyrazolone derivative has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The Z-configuration of the hydrazone moiety and the presence of a 3-methylphenyl group contribute to its distinct chemical properties, making it a subject of ongoing scientific exploration.
In recent years, the demand for heterocyclic compounds like (4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one has surged, particularly in the context of targeted drug design and biomolecular interactions. Researchers are increasingly focusing on its potential as a scaffold for kinase inhibitors or anti-inflammatory agents, aligning with the growing interest in precision medicine. The compound's amino and hydrazin-1-ylidene functional groups offer versatile sites for further chemical modifications, enabling the development of novel derivatives with enhanced bioactivity.
The synthesis of CAS No. 53627-81-9 typically involves condensation reactions between phenylhydrazine derivatives and β-ketoesters, followed by careful purification to isolate the Z-isomer. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for confirming its structure and purity. Given the rising popularity of computational chemistry, molecular docking studies have also been employed to predict its binding affinity with various biological targets, addressing common search queries like "how to predict drug-likeness of pyrazolone derivatives" or "best methods for characterizing hydrazone compounds."
From an industrial perspective, (4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one is often discussed in forums related to green chemistry and sustainable synthesis. Questions such as "eco-friendly routes for pyrazolone production" or "scalability of hydrazone-based intermediates" reflect the evolving priorities of the chemical sector. The compound's stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal for large-scale applications.
In conclusion, CAS No. 53627-81-9 represents a compelling case study in the intersection of structural complexity and functional versatility. Its relevance to drug development, material science, and synthetic methodology ensures its continued prominence in scientific literature. As researchers explore its untapped potential, this compound is poised to remain a focal point for innovation in organic and medicinal chemistry.
53627-81-9 ((4Z)-3-amino-4-[2-(3-methylphenyl)hydrazin-1-ylidene]-1-phenyl-4,5-dihydro-1H-pyrazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)